Cas no 855991-61-6 (1-(2,3-dihydro-1,4-benzodioxin-6-yl)-2-methylpropan-1-amine)

• Product Name: 1-(2,3-dihydro-1,4-benzodioxin-6-yl)-2-methylpropan-1-amine
• CAS No: 855991-61-6
• MF: C₁₂H₁₇NO₂
• MW: 207.268883466721
• CID: 1067121
• PubChem ID: 4962508
• Update Time: 2023-11-22

1-(2,3-dihydro-1,4-benzodioxin-6-yl)-2-methylpropan-1-amine Chemical and Physical Properties

Names and Identifiers

• 1-(2,3-Dihydro-benzo[1,4]dioxin-6-yl)-2-methyl-propylamine
• 1-(2,3-DIHYDRO-1,4-BENZODIOXIN-6-YL)-2-METHYLPROPAN-1-AMINE
• 855991-61-6
• N12574
• AKOS000212429
• AKOS016340863
• 1-(2,3-Dihydro-1,4-benzodioxin-6-yl)-2-methyl-1-propanamine
• EN300-13557
• BB 0217819
• CS-0116599
• 1-(2,3-Dihydrobenzo[b][1,4]dioxin-6-yl)-2-methylpropan-1-amine
• 1-(2,3-dihydro-1,4-benzodioxin-6-yl)-2-methylpropan-1-amine

• MDL： MFCD06655926
• Inchi： 1S/C12H17NO2/c1-8(2)12(13)9-3-4-10-11(7-9)15-6-5-14-10/h3-4,7-8,12H,5-6,13H2,1-2H3
• InChI Key： XEPNGVDTSFPMME-UHFFFAOYSA-N
• SMILES： O1CCOC2C=CC(=CC1=2)C(C(C)C)N

Computed Properties

• Exact Mass: 207.125928785g/mol
• Monoisotopic Mass: 207.125928785g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 208
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 44.5Ų

Experimental Properties

• Melting Point: NA

1-(2,3-dihydro-1,4-benzodioxin-6-yl)-2-methylpropan-1-amine Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Hazardous Material Identification：
• HazardClass：IRRITANT
• Storage Condition：(BD496346)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzodioxanes Benzo-1,4-dioxanes